Cas no 195-52-8 (Phenanthro[3,4-b]thiophene)

Phenanthro[3,4-b]thiophene Properties

Names and Identifiers

• Phenanthro[3,4-b]thiophene
• naphtho[1,2-e][1]benzothiole
• 3-Thiacyclopenta[c]phenanthrene
• AC1L4NM8
• AC1Q7G72
• AM-944
• BRN 4675708
• CCRIS 9362
• Phenanthro(3,4-b)thiophene
• phenanthro< 3,4-b> thiophene
• XRJUVKFVUBGLMG-UHFFFAOYSA-N
• SCHEMBL506303
• 195-52-8
• AM-944/40948052
• DTXSID30173150
• phenanthro[3,4-b]thiophene
• +Expand

• InChIKey： XRJUVKFVUBGLMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10S/c1-2-4-13-11(3-1)5-6-12-7-8-15-14(16(12)13)9-10-17-15/h1-10H
• SMILES： C1=CSC2C=CC3=C(C1=2)C1=C(C=CC=C1)C=C3

Computed Properties

• Exact Mass: 234.0504
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.05032149g/mol
• Heavy Atom Count: 17
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0